molecular formula C11H17NO2S B8337251 2,2-Diethoxy-N-(thiophen-2-ylmethylene)ethaneamine

2,2-Diethoxy-N-(thiophen-2-ylmethylene)ethaneamine

Cat. No.: B8337251
M. Wt: 227.33 g/mol
InChI Key: WCGQHXUORVQVRS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2-Diethoxy-N-(thiophen-2-ylmethylene)ethaneamine is a useful research compound. Its molecular formula is C11H17NO2S and its molecular weight is 227.33 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H17NO2S

Molecular Weight

227.33 g/mol

IUPAC Name

N-(2,2-diethoxyethyl)-1-thiophen-2-ylmethanimine

InChI

InChI=1S/C11H17NO2S/c1-3-13-11(14-4-2)9-12-8-10-6-5-7-15-10/h5-8,11H,3-4,9H2,1-2H3

InChI Key

WCGQHXUORVQVRS-UHFFFAOYSA-N

Canonical SMILES

CCOC(CN=CC1=CC=CS1)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Thiophene aldehyde (62.8 g) and 74.6 g of aminoacetaldehyde diethylacetal were dissolved in 200 mL of toluene and heated to reflux for 6 hours together with dehydration using a Dean-Stark trap. After confirming that a theoretical amount of water was separated, the solvent was evaporated therefrom in vacuo. The concentrated liquid was purified by a vacuum distillation to give 119 g of the objective compound.
Quantity
62.8 g
Type
reactant
Reaction Step One
Quantity
74.6 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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